Cas no 1187163-77-4 (5-Bromo-6'-methyl-2,2'bipyridinyl)

• Product Name: 5-Bromo-6'-methyl-2,2'bipyridinyl
• CAS No: 1187163-77-4
• MF: C₁₁H₉BrN₂
• MW: 249.106561422348
• MDL: MFCD13152514
• CID: 4492504
• Update Time: 2025-06-22

5-Bromo-6'-methyl-2,2'bipyridinyl Chemical and Physical Properties

Names and Identifiers

• 2,2-Bipyridine, 5-bromo-6-methyl-
• 5-Bromo-6'-methyl-2,2'bipyridinyl

• MDL： MFCD13152514
• Inchi： 1S/C11H9BrN2/c1-8-3-2-4-11(14-8)10-6-5-9(12)7-13-10/h2-7H,1H3
• InChI Key： QXEYHCOZNYXWPL-UHFFFAOYSA-N
• SMILES： C1(C2=NC(C)=CC=C2)=NC=C(Br)C=C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1

Additional information on 5-Bromo-6'-methyl-2,2'bipyridinyl

Introduction to 5-Bromo-6'-methyl-2,2'-bipyridinyl (CAS No. 1187163-77-4)

5-Bromo-6'-methyl-2,2'-bipyridinyl, identified by its Chemical Abstracts Service (CAS) number 1187163-77-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This bipyridine derivative combines the unique structural and electronic properties of bipyridine moieties with functional groups that enhance its utility in various applications, particularly in coordination chemistry and medicinal chemistry.

The compound features a rigid bipyridine core, which is well-known for its ability to form stable complexes with metal ions. The presence of a bromo substituent at the 5-position and a methyl group at the 6'-position introduces additional reactivity and selectivity, making it a valuable building block for designing novel coordination polymers, catalysts, and bioactive molecules. The 5-Bromo-6'-methyl-2,2'-bipyridinyl structure allows for precise tuning of electronic and steric properties, which is crucial for optimizing its performance in complex chemical systems.

In recent years, the demand for advanced materials and pharmaceuticals has driven extensive research into bipyridine derivatives. These compounds are particularly interesting due to their ability to form strong metal-ligand bonds, which are fundamental to many catalytic and biological processes. The CAS No. 1187163-77-4 identifier ensures unambiguous recognition and facilitates accurate documentation in scientific literature and patent filings.

One of the most compelling aspects of 5-Bromo-6'-methyl-2,2'-bipyridinyl is its versatility in coordination chemistry. The bromo group serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the creation of more complex molecular architectures. Meanwhile, the methyl group at the 6'-position influences the steric environment around the metal center, allowing researchers to fine-tune the properties of resulting metal complexes.

Recent studies have highlighted the potential of 5-Bromo-6'-methyl-2,2'-bipyridinyl in the development of luminescent materials and sensors. Metal complexes derived from this ligand exhibit tunable emission properties, making them suitable for applications in optoelectronics and bioimaging. For instance, complexes with transition metals such as ruthenium or iridium have shown promise in creating highly efficient light-emitting devices.

The pharmaceutical industry has also explored 5-Bromo-6'-methyl-2,2'-bipyridinyl as a key component in drug discovery efforts. Its ability to form stable complexes with metal ions has been leveraged in designing anticancer agents that exploit metal-based chemotherapeutics. Additionally, the compound’s structural motifs have inspired the development of novel small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to diseases such as cancer and inflammation.

From an industrial perspective, the synthesis of 5-Bromo-6'-methyl-2,2'-bipyridinyl (CAS No. 1187163-77-4) has been optimized for scalability and efficiency. Advanced synthetic methodologies ensure high yields and purity, meeting the stringent requirements of both academic research and commercial applications. The compound’s stability under various conditions further enhances its practicality for industrial-scale production.

The growing body of research on 5-Bromo-6'-methyl-2,2'-bipyridinyl underscores its significance as a versatile chemical entity. Its unique structural features make it indispensable in designing materials with tailored properties for applications ranging from catalysis to medicine. As scientific understanding progresses, it is likely that new applications will continue to emerge, solidifying its role as a cornerstone in modern chemical research.